2-methoxy-4-(2-{2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanoyl}carbohydrazonoyl)phenyl 4-fluorobenzenesulfonate

• Molecular Formula: C24H21FN6O5S2
• Molecular Weight: 556.6 g/mol
• IUPAC Name: [2-methoxy-4-[(E)-[2-(1-phenyltetrazol-5-yl)sulfanylpropanoylhydrazinylidene]methyl]phenyl] 4-fluorobenzenesulfonate
• InChI: InChI=1S/C24H21FN6O5S2/c1-16(37-24-28-29-30-31(24)19-6-4-3-5-7-19)23(32)27-26-15-17-8-13-21(22(14-17)35-2)36-38(33,34)20-11-9-18(25)10-12-20/h3-16H,1-2H3,(H,27,32)/b26-15+
• InChI Key: JNGCUYNFAUNEQV-CVKSISIWSA-N
• Isomeric SMILES: CC(C(=O)N/N=C/C1=CC(=C(C=C1)OS(=O)(=O)C2=CC=C(C=C2)F)OC)SC3=NN=NN3C4=CC=CC=C4
• SMILES: CC(C(=O)NN=CC1=CC(=C(C=C1)OS(=O)(=O)C2=CC=C(C=C2)F)OC)SC3=NN=NN3C4=CC=CC=C4

Description

2-methoxy-4-(2-{2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanoyl}carbohydrazonoyl)phenyl 4-fluorobenzenesulfonate, also known as MPTP, is a chemical compound that has been extensively researched for its potential applications in scientific research. MPTP is a potent inhibitor of mitochondrial complex I, which makes it a valuable tool for studying the role of mitochondrial dysfunction in various diseases.

Scientific Research Applications

2-methoxy-4-(2-{2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanoyl}carbohydrazonoyl)phenyl 4-fluorobenzenesulfonate has been used extensively in scientific research to study the role of mitochondrial dysfunction in various diseases, including Parkinson's disease, Alzheimer's disease, and cancer. This compound is a potent inhibitor of mitochondrial complex I, which leads to a decrease in ATP production and an increase in reactive oxygen species (ROS) production. These effects can be used to study the mechanisms underlying mitochondrial dysfunction in disease states.

Mechanism of Action

2-methoxy-4-(2-{2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanoyl}carbohydrazonoyl)phenyl 4-fluorobenzenesulfonate inhibits mitochondrial complex I by binding to the NADH-binding site, which prevents the transfer of electrons from NADH to ubiquinone. This leads to a decrease in ATP production and an increase in ROS production, which can lead to oxidative stress and cell death.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in various cell types, including cancer cells. This compound also induces oxidative stress and can lead to the activation of various signaling pathways, including the p38 MAPK pathway. In addition, this compound has been shown to induce autophagy, which may play a role in its anti-cancer effects.

Advantages and Limitations for Lab Experiments

2-methoxy-4-(2-{2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanoyl}carbohydrazonoyl)phenyl 4-fluorobenzenesulfonate is a valuable tool for studying the role of mitochondrial dysfunction in disease states. Its potent inhibitory effects on mitochondrial complex I make it a useful tool for studying the effects of mitochondrial dysfunction on cellular metabolism and signaling pathways. However, this compound can also induce cell death and oxidative stress, which can limit its use in certain experiments.

Future Directions

Future research on 2-methoxy-4-(2-{2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanoyl}carbohydrazonoyl)phenyl 4-fluorobenzenesulfonate could focus on its potential applications in the treatment of various diseases, including cancer and neurodegenerative diseases. In addition, further studies could be done to elucidate the mechanisms underlying its effects on cellular metabolism and signaling pathways. Finally, the development of new inhibitors of mitochondrial complex I could lead to the discovery of new drugs for the treatment of mitochondrial dysfunction-related diseases.

Synthesis Methods

The synthesis of 2-methoxy-4-(2-{2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanoyl}carbohydrazonoyl)phenyl 4-fluorobenzenesulfonate involves several steps, including the preparation of the starting materials and the coupling of the two key intermediates. The first step involves the synthesis of 2-methoxy-4-nitrobenzenesulfonate, which is then reacted with 4-fluorophenol to form 2-methoxy-4-fluorobenzenesulfonate. The second key intermediate, 2-{2-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanoyl}carbohydrazonoyl chloride, is prepared by reacting 1-phenyl-1H-tetrazole-5-thiol with 2-bromoacetylcarbohydrazide. The final step involves the coupling of the two intermediates to form this compound.